Cas no 1803600-64-7 (1-(3,4-Dimethoxyphenyl)methyl-1H-pyrazol-4-amine Hydrochloride)

• Product Name: 1-(3,4-Dimethoxyphenyl)methyl-1H-pyrazol-4-amine Hydrochloride
• CAS No: 1803600-64-7
• MF: C₁₂H₁₆ClN₃O₂
• MW: 269.727341651917
• CID: 5054807
• PubChem ID: 75481637
• Update Time: 2025-06-23

1-(3,4-Dimethoxyphenyl)methyl-1H-pyrazol-4-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[(3,4-dimethoxyphenyl)methyl]-1H-pyrazol-4-amine hydrochloride
• 1-[(3,4-dimethoxyphenyl)methyl]pyrazol-4-amine;hydrochloride
• 1-(3,4-Dimethoxyphenyl)methyl-1H-pyrazol-4-amine Hydrochloride

• Inchi： 1S/C12H15N3O2.ClH/c1-16-11-4-3-9(5-12(11)17-2)7-15-8-10(13)6-14-15;/h3-6,8H,7,13H2,1-2H3;1H
• InChI Key： XMBMDJDXVWSDMU-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=C(C=CC(=C1)CN1C=C(C=N1)N)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 240
• Topological Polar Surface Area: 62.3

1-(3,4-Dimethoxyphenyl)methyl-1H-pyrazol-4-amine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(3,4-Dimethoxyphenyl)methyl-1H-pyrazol-4-amine Hydrochloride

Comprehensive Overview of 1-(3,4-Dimethoxyphenyl)methyl-1H-pyrazol-4-amine Hydrochloride (CAS No. 1803600-64-7)

1-(3,4-Dimethoxyphenyl)methyl-1H-pyrazol-4-amine Hydrochloride (CAS No. 1803600-64-7) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities. The presence of a dimethoxyphenyl group and an amine hydrochloride moiety enhances its solubility and reactivity, making it a valuable intermediate in drug discovery and development.

In recent years, the demand for pyrazole-based compounds has surged, driven by their role in targeting various enzymatic pathways. Researchers are particularly interested in 1-(3,4-Dimethoxyphenyl)methyl-1H-pyrazol-4-amine Hydrochloride due to its potential as a kinase inhibitor, a class of compounds widely explored for treating chronic diseases. The compound's CAS No. 1803600-64-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of 1-(3,4-Dimethoxyphenyl)methyl-1H-pyrazol-4-amine Hydrochloride involves multi-step organic reactions, including condensation and hydrochlorination. Its molecular stability and bioavailability are key factors under investigation, especially in the context of drug delivery systems. With the rise of personalized medicine, this compound is being evaluated for its compatibility with nanocarriers and other advanced therapeutic platforms.

Another area of interest is the compound's potential anti-inflammatory and neuroprotective effects. Preliminary studies suggest that 1-(3,4-Dimethoxyphenyl)methyl-1H-pyrazol-4-amine Hydrochloride may modulate specific receptors in the central nervous system, aligning with the growing focus on neurological disorders such as Alzheimer's and Parkinson's diseases. These findings have sparked discussions in biomedical forums and research publications.

From an industrial perspective, CAS No. 1803600-64-7 is often referenced in patents related to small-molecule therapeutics. Its chemical versatility allows for modifications that can enhance target specificity and reduce off-target effects, a critical consideration in modern pharmacology. Companies specializing in contract research organizations (CROs) frequently include this compound in their libraries for high-throughput screening.

Environmental and safety profiles of 1-(3,4-Dimethoxyphenyl)methyl-1H-pyrazol-4-amine Hydrochloride are also under scrutiny, particularly in compliance with REACH and FDA guidelines. As sustainability becomes a priority, researchers are exploring green chemistry approaches to synthesize this compound with minimal waste and energy consumption.

In summary, 1-(3,4-Dimethoxyphenyl)methyl-1H-pyrazol-4-amine Hydrochloride (CAS No. 1803600-64-7) represents a promising candidate in the realm of medicinal chemistry and drug development. Its multifaceted applications, from kinase inhibition to neuroprotection, highlight its importance in addressing unmet medical needs. As research progresses, this compound is likely to remain a focal point in both academic and industrial settings.